Cas no 2260937-12-8 (1-[4-(Difluoromethyl)-6-methylpyrimidin-2-yl]cyclopentan-1-amine;hydrochloride)

• Product Name: 1-[4-(Difluoromethyl)-6-methylpyrimidin-2-yl]cyclopentan-1-amine;hydrochloride
• CAS No: 2260937-12-8
• MF: C₁₁H₁₆ClF₂N₃
• MW: 263.714648246765
• CID: 5976479
• PubChem ID: 137944349
• Update Time: 2025-09-27

1-[4-(Difluoromethyl)-6-methylpyrimidin-2-yl]cyclopentan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2260937-12-8
• 1-[4-(Difluoromethyl)-6-methylpyrimidin-2-yl]cyclopentan-1-amine;hydrochloride
• 1-[4-(difluoromethyl)-6-methylpyrimidin-2-yl]cyclopentan-1-amine hydrochloride
• EN300-6735071

• Inchi： 1S/C11H15F2N3.ClH/c1-7-6-8(9(12)13)16-10(15-7)11(14)4-2-3-5-11;/h6,9H,2-5,14H2,1H3;1H
• InChI Key： VMRPGPFEKNNVNI-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC(C)=NC(C2(CCCC2)N)=N1)F

Computed Properties

• Exact Mass: 263.1000815g/mol
• Monoisotopic Mass: 263.1000815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-[4-(Difluoromethyl)-6-methylpyrimidin-2-yl]cyclopentan-1-amine;hydrochloride

Introduction to 1-[4-(Difluoromethyl)-6-methylpyrimidin-2-yl)cyclopentan-1-amine;hydrochloride (CAS No. 2260937-12-8)

1-[4-(Difluoromethyl)-6-methylpyrimidin-2-yl)cyclopentan-1-amine;hydrochloride, identified by its CAS number 2260937-12-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a Difluoromethyl group and a cyclopentanamine moiety, contribute to its unique chemical properties and biological interactions.

The Difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the compound, making it an attractive candidate for drug development. This group is often incorporated into pharmaceuticals to improve their pharmacokinetic profiles. The pyrimidine core of the molecule is known for its role in various biological processes, including DNA replication and repair. By modifying the pyrimidine ring with a methyl group at the 6-position and an amine-substituted cyclopentane at the 2-position, researchers have created a compound with potential applications in multiple therapeutic areas.

The hydrochloride salt form of this compound ensures better solubility and stability, which are critical factors for its formulation into pharmaceutical products. The hydrochloride derivative is commonly used in drug development due to its improved bioavailability and ease of handling. This compound has been studied for its potential in inhibiting various enzymes and receptors involved in cancer progression, inflammation, and other diseases.

Recent research has highlighted the importance of pyrimidine derivatives in the development of antiviral and anticancer agents. The structural modifications introduced in 1-[4-(Difluoromethyl)-6-methylpyrimidin-2-yl)cyclopentan-1-amine;hydrochloride have led to the discovery of novel compounds with enhanced efficacy and reduced side effects. Studies have shown that this compound exhibits significant inhibitory activity against several target enzymes, including kinases and proteases that are crucial for cancer cell proliferation.

In addition to its potential in oncology, this compound has shown promise in treating inflammatory diseases. The interaction between the Difluoromethyl group and biological targets appears to modulate inflammatory pathways, leading to reduced inflammation and pain. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a valuable candidate for therapeutic intervention.

The cyclopentanamine moiety in the structure contributes to the compound's ability to interact with specific binding sites on target proteins. This interaction is critical for achieving the desired pharmacological effects. The combination of the pyrimidine ring, the Difluoromethyl group, and the cyclopentanamine side chain creates a multifaceted molecule with high selectivity for its target enzymes.

Advances in computational chemistry and molecular modeling have facilitated the design and optimization of this compound. These techniques allow researchers to predict the binding affinity and pharmacokinetic properties of new molecules before they are synthesized. This approach has significantly reduced the time and cost associated with drug development, making it possible to bring new therapies to market more quickly.

The hydrochloride salt form of 1-[4-(Difluoromethyl)-6-methylpyrimidin-2-yl)cyclopentan-1-amine;hydrochloride has been found to be particularly effective in formulation studies due to its improved solubility in water. This property is essential for oral administration, as it ensures that the drug can be easily absorbed into the bloodstream. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a reliable choice for pharmaceutical formulations.

Ongoing clinical trials are evaluating the safety and efficacy of this compound in humans. Preliminary results suggest that it can be safely administered at doses that produce significant therapeutic effects. These trials are expected to provide further insights into its potential applications in treating various diseases.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. 1-[4-(Difluoromethyl)-6-methylpyrimidin-2-yl)cyclopentan-1-amine;hydrochloride represents an example of how interdisciplinary research can lead to innovative therapies. By combining structural modifications with advanced computational techniques, researchers have created a compound with promising therapeutic potential.

In conclusion, 1-[4-(Difluoromethyl)-6-methylpyrimidin-2-yl)cyclopentan-1-amine;hydrochloride (CAS No. 2260937-12-8) is a novel compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of a Difluoromethyl group and a cyclopentanamine moiety, contribute to its biological activity and therapeutic efficacy. Ongoing research continues to explore its applications in oncology, inflammation, and other disease areas, making it a valuable asset in the quest for new treatments.